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For Researchers, Scientists, and Drug Development Professionals

Introduction
Salvianolic acid C (Sal C) is a water-soluble polyphenolic compound predominantly isolated

from the root of Salvia miltiorrhiza Bunge (Danshen), a perennial plant widely used in traditional

Chinese medicine.[1][2] As a member of the salvianolic acid family, Sal C has garnered

significant attention within the scientific community for its diverse and potent pharmacological

activities. Structurally, it is a derivative of caffeic acid and danshensu.[3] This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

key biological activities of Salvianolic acid C, with a focus on its underlying molecular

mechanisms. Detailed experimental methodologies and signaling pathway diagrams are

included to support further research and drug development endeavors.

Chemical Structure and Physicochemical Properties
Salvianolic acid C is characterized by a complex structure containing multiple hydroxyl

groups, which contribute to its antioxidant properties. Its chemical identity and properties are

summarized in the table below.

Table 1: Physicochemical Properties of Salvianolic Acid C
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Property Value Source(s)

IUPAC Name

(2R)-3-(3,4-

dihydroxyphenyl)-2-[(E)-3-[2-

(3,4-dihydroxyphenyl)-7-

hydroxy-1-benzofuran-4-

yl]prop-2-enoyl]oxypropanoic

acid

[4]

Molecular Formula C₂₆H₂₀O₁₀ [2]

Molecular Weight 492.43 g/mol [2][4]

CAS Number 115841-09-3 [4]

Appearance Solid -

Solubility
DMSO: ~55 mg/mL (111.69

mM)
[5]

Ethanol: ≥ 36.7 mg/mL [6]

UV-Vis Absorption Maxima 222, 266, 296, 347 nm [7]

Biological Activities and Mechanisms of Action
Salvianolic acid C exhibits a range of biological activities, primarily attributed to its antioxidant

and anti-inflammatory effects. These activities are mediated through the modulation of key

signaling pathways.

Antioxidant Activity via the Keap1/Nrf2/HO-1 Pathway
A primary mechanism underlying the antioxidant effects of Salvianolic acid C is its ability to

activate the Keap1/Nrf2/HO-1 signaling pathway.[8] Under normal conditions, the transcription

factor Nuclear factor erythroid 2-related factor 2 (Nrf2) is sequestered in the cytoplasm by

Kelch-like ECH-associated protein 1 (Keap1), which facilitates its degradation. In the presence

of oxidative stress or inducers like Salvianolic acid C, Nrf2 is released from Keap1 and

translocates to the nucleus.[9] There, it binds to the antioxidant response element (ARE) in the

promoter regions of various antioxidant genes, including heme oxygenase-1 (HO-1), leading to
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their transcription and the subsequent production of antioxidant enzymes.[8][10] This cascade

ultimately enhances the cellular defense against oxidative damage.
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Salvianolic Acid C and the Keap1/Nrf2/HO-1 Pathway
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Salvianolic Acid C and the TLR4/NF-κB Pathway
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General Workflow for In Vitro CYP450 Inhibition Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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